Cas no 6598-63-6 (C.I.Direct Orange 102)

• Product Name: C.I.Direct Orange 102
• CAS No: 6598-63-6
• MF: C₃₄H₂₁N₆Na₃O₁₁S₂
• MW: 822.663457632065
• CID: 512261
• PubChem ID: 135445700
• Update Time: 2024-12-09

C.I.Direct Orange 102 Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[2-[1-hydroxy-6-[[[[5-hydroxy-6-(2-phenyldiazenyl)-7-sulfo-2-naphthalenyl]amino]carbonyl]amino]-3-sulfo-2-naphthalenyl]diazenyl]-,sodium salt (1:3)
• Benzoic acid,4-[2-[1-hydroxy-6-[[[[5-hydroxy-6-(2-phenyldiazenyl)-7-sulfo-2-naphthalenyl]amino...
• Benzoic acid,4-[2-[1-hydroxy-6-[[[[5-hydroxy-6-(2-phenyldiazenyl)-7-sulfo-2-naphthalenyl]amino]carbonyl]amino]-3-sulfo-2-naph
• CALCOMINE ORANGE 2RS
• DIRECT ORANGE 102
• abcolorangews
• C.I. Direct Orange 102
• Einecs 229-539-1
• DDAKEWKAVXSFFE-YVSKIULDSA-N
• benzoicacid,4-[[1-hydroxy-6-[[[[5-hydroxy-6-(phenylazo)-7-sulfo-2-naphthaleny
• Benzoicacid,4-[[1-hydroxy-6-[[[[5-hydroxy-6-(phenylazo)-7-sulfo-2-naphthalenyl]amino]carbonyl]amino]-3-sulfo-2-naphthalenyl]azo]-,trisodiumsalt
• trisodium 4-[[1-hydroxy-6-[[[[5-hydroxy-6-(phenylazo)-7-sulphonato-2-naphthyl]amino]carbonyl]amino]-3-sulphonato-2-naphthyl]azo]benzoate
• Benzoic acid, 4-[[1-hydroxy-6-[[[[5-hydroxy-6-(phenylazo)-7-sulfo-2-naphthalenyl]amino]carbonyl]amino]-3-sulfo-2-naphthalenyl]azo]-, trisodium salt
• Direct orange 102 (C.I. 29156)
• 83221-74-3
• Benzoic acid, 4-((1-hydroxy-6-((((5-hydroxy-6-(phenylazo)-7-sulfo-2-naphthalenyl)amino)carbonyl)amino)-3-sulfo-2-naphthalenyl)azo)-, sodium salt
• C.I. Direct orange 102
• EINECS 280-253-3
• Benzoic acid,4-[2-[1-hydroxy-6-[[[[5-hydroxy-6-(2-phenyldiazenyl)-7-sulfo-2-naphthalenyl]amino]carbonyl]amino]-3-sulfo-2-naphthalenyl]diazenyl]-,sodium salt(1:3)
• 6598-63-6
• trisodium;4-[[1-hydroxy-6-[(5-hydroxy-6-phenyldiazenyl-7-sulfonatonaphthalen-2-yl)carbamoylamino]-3-sulfonatonaphthalen-2-yl]diazenyl]benzoate
• MFCD00010252
• W-110167
• p-((1-Hydroxy-6-((((5-hydroxy-6-(phenylazo)-7-sulpho-2-naphthyl)amino)carbonyl)amino)-3-sulpho-2-naphthyl)azo)benzoic acid, sodium salt
• C.I.Direct orange 102 (C.I. 29156)
• C.I.Direct Orange 102

• Inchi： 1S/C34H24N6O11S2.3Na/c41-31-25-12-10-23(14-19(25)16-27(52(46,47)48)29(31)39-37-21-4-2-1-3-5-21)35-34(45)36-24-11-13-26-20(15-24)17-28(53(49,50)51)30(32(26)42)40-38-22-8-6-18(7-9-22)33(43)44;;;/h1-17,41-42H,(H,43,44)(H2,35,36,45)(H,46,47,48)(H,49,50,51);;;/q;3*+1/p-3/b39-37+,40-38+;;;
• InChI Key： NEXGZHJENSOMLV-WFQXTUNASA-K
• SMILES： C12C=CC(NC(=O)NC3C=CC4=C(O)C(/N=N/C5=CC=CC=C5)=C(S([O-])(=O)=O)C=C4C=3)=CC1=CC(S([O-])(=O)=O)=C(/N=N/C1C=CC(C([O-])=O)=CC=1)C=2O.[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 822.04000
• Monoisotopic Mass: 822.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 56
• Rotatable Bond Count: 11
• Complexity: 1790
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 295A^2

Experimental Properties

• Density: 1.65[at 20℃]
• Boiling Point: 1287.32℃[at 101 325 Pa]
• PSA: 302.32000
• LogP: 8.35830
• Solubility: 182.6μg/L at 25℃